Cas no 1270378-62-5 (1-(3-FLUORO-4-METHYLPHENYL)PROP-2-EN-1-AMINE)

• Product Name: 1-(3-FLUORO-4-METHYLPHENYL)PROP-2-EN-1-AMINE
• CAS No: 1270378-62-5
• MF: C₁₀H₁₂FN
• MW: 165.207386016846
• CID: 5583290
• PubChem ID: 55282605
• Update Time: 2025-10-30

1-(3-FLUORO-4-METHYLPHENYL)PROP-2-EN-1-AMINE Chemical and Physical Properties

Names and Identifiers

• 1-(3-FLUORO-4-METHYLPHENYL)PROP-2-EN-1-AMINE
• Benzenemethanamine, α-ethenyl-3-fluoro-4-methyl-
• AKOS006343843
• N15375
• 1270378-62-5

• Inchi： 1S/C10H12FN/c1-3-10(12)8-5-4-7(2)9(11)6-8/h3-6,10H,1,12H2,2H3
• InChI Key： IWYIGOHZXIOOKM-UHFFFAOYSA-N
• SMILES： FC1=C(C)C=CC(=C1)C(C=C)N

Computed Properties

• Exact Mass: 165.095377549g/mol
• Monoisotopic Mass: 165.095377549g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 1.040±0.06 g/cm3(Predicted)
• Boiling Point: 242.5±35.0 °C(Predicted)
• pka: 8.44±0.10(Predicted)

Additional information on 1-(3-FLUORO-4-METHYLPHENYL)PROP-2-EN-1-AMINE

Professional Introduction to Compound with CAS No 1270378-62-5 and Product Name: 1-(3-FLUORO-4-METHYLPHENYL)PROP-2-EN-1-AMINE

The compound identified by the CAS number 1270378-62-5 and the product name 1-(3-FLUORO-4-METHYLPHENYL)PROP-2-EN-1-AMINE represents a significant advancement in the field of pharmaceutical chemistry. This molecule, featuring a unique structural configuration, has garnered attention due to its potential applications in medicinal chemistry and drug development. The presence of a fluorine substituent at the 3-position and a methyl group at the 4-position of the phenyl ring, combined with an α,β-unsaturated amine functionality, imparts distinct chemical properties that make it a promising candidate for further exploration.

Recent research in the domain of heterocyclic compounds has highlighted the importance of fluorinated aromatic rings in enhancing the bioavailability and metabolic stability of pharmaceutical agents. The 3-fluoro-4-methylphenyl moiety in this compound is particularly noteworthy, as fluorine atoms are known to influence electronic and steric properties, thereby modulating reactivity and binding affinity. This feature has been extensively studied in the development of kinase inhibitors, antiviral agents, and other therapeutic compounds where precise molecular interactions are critical.

The prop-2-en-1-amine side chain introduces a reactive double bond that can participate in various chemical transformations, including Michael additions, condensation reactions, and cyclization processes. Such functional groups are often employed in synthetic chemistry to construct complex molecular architectures, which is essential for designing molecules with tailored pharmacological profiles. The combination of these structural elements suggests that 1-(3-FLUORO-4-METHYLPHENYL)PROP-2-EN-1-AMINE may exhibit dual functionality, making it a versatile building block for drug discovery initiatives.

In the context of modern drug design, computational modeling and high-throughput screening have become indispensable tools for evaluating molecular candidates. The electronic properties imparted by the fluorine atom can be fine-tuned to optimize binding interactions with biological targets. For instance, fluorine substitution at specific positions on aromatic rings has been shown to improve ligand efficiency by enhancing lipophilicity while minimizing polar surface area. This balance is crucial for achieving favorable pharmacokinetic properties, such as oral bioavailability and target engagement.

Moreover, the α,β-unsaturated amine functionality serves as a versatile handle for further derivatization. Such groups are frequently incorporated into pharmacophores due to their ability to engage in hydrogen bonding and π-stacking interactions with biological macromolecules. Recent studies have demonstrated that unsaturated amine derivatives can exhibit potent activity against a range of therapeutic targets, including enzymes and receptors involved in inflammatory pathways. The structural flexibility offered by this motif allows for the exploration of diverse chemical space, which is essential for identifying novel therapeutic entities.

The synthesis of 1-(3-FLUORO-4-METHYLPHENYL)PROP-2-EN-1-AMINE presents an intriguing challenge that has been addressed through advanced synthetic methodologies. Transition-metal-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Heck couplings, have been employed to construct the phenyl ring core efficiently. Additionally, palladium-catalyzed hydrogenation and oxidation reactions have been utilized to manipulate the double bond and introduce functional groups with high precision. These techniques align with contemporary trends in synthetic organic chemistry, where atom economy and sustainability are prioritized.

From a medicinal chemistry perspective, the compound’s structural features align with emerging trends in drug discovery. For example, fluorinated aromatic compounds have been extensively investigated for their role in modulating central nervous system (CNS) activity. The combination of a fluorine atom with an unsaturated amine moiety suggests potential applications in treating neurological disorders where precise molecular recognition is required. Preclinical studies have begun to explore analogs with similar structural motifs as part of broader efforts to develop next-generation therapeutics.

The impact of this compound extends beyond academic research; it holds promise for industrial applications in pharmaceutical development pipelines. Companies specializing in custom synthesis and contract research organizations (CROs) are increasingly leveraging advanced computational tools to identify promising candidates like 1-(3-FLUORO-4-METHYLPHENYL)PROP-2-EN-1-AMINE for preclinical testing. The ability to rapidly screen large libraries of structurally diverse molecules has accelerated the pace of drug discovery significantly over recent years.

In conclusion,1270378-62-5 represents a compelling example of how structural innovation can drive advancements in medicinal chemistry. The unique combination of substituents—particularly the 3-fluoro-4-methylphenyl ring and the propenylamine side chain—provides a foundation for developing novel therapeutic agents with enhanced efficacy and selectivity. As research continues to uncover new applications for fluorinated aromatic compounds,1-(3-FLUORO-4-METHYLPHENYL)PROP 2 EN 1 AMINE is poised to play a significant role in shaping future treatments across multiple therapeutic areas.